4-(trifluoromethyl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide

• IUPAC Name: 4-(trifluoromethyl)-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)benzamide
• InChI: InChI=1S/C20H19F3N2O3/c1-19(2)11-28-16-10-14(8-9-15(16)25(3)18(19)27)24-17(26)12-4-6-13(7-5-12)20(21,22)23/h4-10H,11H2,1-3H3,(H,24,26)
• InChI Key: GKYNIMCGVMTBNF-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=CC(=C2)NC(=O)C3=CC=C(C=C3)C(F)(F)F)N(C1=O)C)C
• Molecular Formula: C20H19F3N2O3
• Molecular Weight: 392.4 g/mol
• CAS No.: 921560-09-0

Description

4-(trifluoromethyl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide is a useful research compound. Its molecular formula is C20H19F3N2O3 and its molecular weight is 392.378. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of trifluoromethyl derivatives incorporating various heterocycles has been explored extensively. For instance, microwave-assisted synthesis has been utilized to create fused heterocycles incorporating the trifluoromethyl moiety, resulting in compounds like pyrazolo[1,5-a]pyrimidine, 1,2,4-triazolo[1,5-a]pyrimidine, and pyrimido[1,2-a]benzimidazoles (M. Shaaban, 2008). This approach emphasizes the versatility of trifluoromethyl groups in synthesizing complex heterocyclic structures.

Heterocyclic Synthesis

Another example of utilizing related compounds is in the creation of novel heterocycles. A study described an unexpected approach for synthesizing tetrahydro-2,4-dioxo-1H-benzo[b][1,5]diazepine-3-yl-2-methylpropanamide derivatives, showcasing the methodological innovation in constructing benzo[b][1,5]diazepine derivatives, which are closely related to compounds with a wide range of biological activities (A. Shaabani et al., 2009).

Biological Activity and Applications

Research into derivatives of related compounds has also highlighted potential biological activities. For example, the synthesis and anticancer evaluation of N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides showed moderate to excellent anticancer activity against various cancer cell lines, suggesting the therapeutic potential of these compounds (B. Ravinaik et al., 2021).

Antimicrobial Activity

Derivatives have been evaluated for antimicrobial activity as well. A study on benzimidazole, benzoxazole, and benzothiazole derivatives revealed excellent broad-spectrum antimicrobial activity against bacterial and fungal strains, indicating their potential as antimicrobial agents (Vikas Padalkar et al., 2014).

Novel Synthetic Routes

Innovative synthetic routes have been developed to create compounds with the trifluoromethyl group, facilitating the synthesis of isoxazoles and 1,3,5-triazines. These methods highlight the synthetic importance and the growing applications of the activated trifluoromethyl group in creating structurally diverse compounds (L. Strekowski et al., 1995).